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Compound of Interest

Compound Name: ACBI1

Cat. No.: B12374811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for the potent and

selective proteolysis-targeting chimera (PROTAC) degrader, ACBI1. Adherence to these

guidelines is essential for ensuring a safe laboratory environment and maintaining the integrity

of the compound.

Personal Protective Equipment (PPE)
Given the cytotoxic potential of ACBI1, a comprehensive approach to personal protection is

mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment for Handling ACBI1
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PPE Category Item
Specifications and
Recommendations

Hand Protection Gloves

Chemical-resistant nitrile

gloves are required. Double-

gloving is recommended for all

handling procedures. Change

gloves immediately if

contaminated.

Eye Protection Safety Goggles

Wear tightly sealed safety

goggles to protect against

splashes.

Body Protection Laboratory Coat

A fully buttoned lab coat must

be worn to protect skin and

clothing.

Respiratory Protection Respirator

Use a respirator and ensure

adequate ventilation when

handling the solid compound

or when there is a risk of

aerosolization.

Operational Plan: Handling and Storage
Proper handling and storage are critical to ensure the stability of ACBI1 and the safety of

laboratory personnel.

Handling Procedures
Engineering Controls: Handle ACBI1 in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Safe Handling Practices: Avoid contact with skin, eyes, and clothing. Do not breathe dust or

aerosols. Wash hands thoroughly after handling.

Solution Preparation: When preparing solutions, such as dissolving in DMSO, do so in a

designated area with appropriate ventilation.
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Storage
Solid Form: Store the solid compound in a tightly sealed container in a cool, dry, and well-

ventilated place.

Stock Solutions: Once dissolved, aliquot and store stock solutions at -20°C for up to one

month or -80°C for up to six months. Protect from light and store under nitrogen. Avoid

repeated freeze-thaw cycles.

Table 2: Storage Conditions for ACBI1

Form
Storage
Temperature

Duration Special Conditions

Solid Powder -20°C 3 years

Keep in a dry, cool,

and well-ventilated

place.

In Solvent -20°C 1 month
Protect from light,

store under nitrogen.

-80°C 6 months
Protect from light,

store under nitrogen.

Disposal Plan
All waste materials contaminated with ACBI1 must be treated as hazardous chemical waste

and disposed of according to institutional and local regulations.

Solid Waste: Collect any solid waste, including empty containers and contaminated

consumables (e.g., pipette tips, gloves), in a designated and properly labeled hazardous

waste container.

Liquid Waste: Dispose of solutions containing ACBI1 in a sealed, clearly labeled hazardous

waste container. Do not pour down the drain.

Mechanism of Action of ACBI1
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ACBI1 is a PROTAC that functions by inducing the degradation of the BAF chromatin

remodeling ATPase subunits SMARCA2 and SMARCA4, as well as the PBRM1 protein.[1][2][3]

It achieves this by simultaneously binding to the target protein's bromodomain and the Von

Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to the ubiquitination and subsequent

proteasomal degradation of the target protein.[4][2][3]
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ACBI1 Mechanism of Action
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Western Blot Workflow for ACBI1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12374811?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/acbi1.html
https://www.targetmol.com/compound/acbi1
https://www.opnme.com/sites/default/files/opnMe_M2O_profile_ACBI1_1.pdf
https://www.selleckchem.com/products/acbi1.html
https://www.benchchem.com/product/b12374811#personal-protective-equipment-for-handling-acbi1
https://www.benchchem.com/product/b12374811#personal-protective-equipment-for-handling-acbi1
https://www.benchchem.com/product/b12374811#personal-protective-equipment-for-handling-acbi1
https://www.benchchem.com/product/b12374811#personal-protective-equipment-for-handling-acbi1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12374811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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